5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 5-chloro-6-(oxetan-3-yloxy)pyridin-3-amine
• InChI: InChI=1S/C8H9ClN2O2/c9-7-1-5(10)2-11-8(7)13-6-3-12-4-6/h1-2,6H,3-4,10H2
• InChI Key: MGOSWPQFQSMRJR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)OC2=C(C=C(C=N2)N)Cl

Description

5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine (CAS: 1697261-87-2) is a pyridine derivative featuring a chloro substituent at the 5-position and an oxetane-3-yloxy group at the 6-position. Its molecular formula is C₈H₉ClN₂O₂, with a molecular weight of 200.62 g/mol . The oxetane ring, a four-membered cyclic ether, introduces strain and polarity, which can enhance solubility and metabolic stability in pharmaceutical applications . This compound is primarily utilized as an intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine typically involves the reaction of 5-chloro-3-aminopyridine with oxetane derivatives under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction. The reaction is usually carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Potassium carbonate in DMF.

Major Products Formed

Oxidation: Formation of corresponding N-oxide derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine involves its interaction with specific molecular targets. The oxetane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can interact with biological macromolecules. The chlorine atom and pyridine ring contribute to the compound’s ability to bind to enzymes and receptors, modulating their activity.

Comparison with Similar Compounds

Structural Modifications and Key Differences

The following table summarizes critical structural and functional differences between 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine and related pyridin-3-amine derivatives:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine	Cl (5), Oxetane-3-yloxy (6)	200.62	High polarity, metabolic stability; intermediate in kinase inhibitors .
5-Chloro-6-(quinolin-3-yloxy)pyridin-3-amine	Cl (5), Quinolin-3-yloxy (6)	Not reported	Enhanced π-π interactions; lower solubility due to aromatic quinoline . Gold Score: 78.09–87.26 .
5-Chloro-6-(oxolan-3-yloxy)pyridin-3-amine	Cl (5), Oxolane-3-yloxy (6)	Not reported	Oxolane (tetrahydrofuran) reduces ring strain; lower polarity vs. oxetane .
5-Chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-amine (INT2)	Cl (5), Triazol-2-yl (6)	195.62 (estimated)	Triazole enhances hydrogen bonding; used in click chemistry intermediates .
4-Chloro-5-methoxypyridin-3-amine	Cl (4), OMe (5)	158.59	Methoxy group increases electron density; potential for nucleophilic substitution .
6-(5-Chlorothiophen-2-yl)pyridin-3-amine	Cl (5-thiophene), Thiophen-2-yl (6)	211.67 (estimated)	Thiophene improves lipophilicity; used in materials science .

Functional and Pharmacological Comparisons

• Oxetane vs. Quinoline/Oxolane: The oxetane group in the parent compound confers higher polarity and metabolic stability compared to quinoline (bulkier, aromatic) or oxolane (less strained, five-membered ether) . This makes the oxetane derivative more suitable for drug candidates requiring solubility .
• Triazole vs. Oxetane : The triazole-substituted analog (INT2) exhibits stronger hydrogen-bonding capacity (critical for target binding) but may suffer from faster metabolic clearance due to its heteroaromatic nature .
• Docking Performance: Compounds with quinoline substituents (e.g., derivatives 6 and 7 in ) show moderate Gold Scores (78.09–87.26), suggesting competitive binding to targets like PPARγ, though slightly inferior to oxetane-containing analogs in specific contexts .

Biological Activity

5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine is a pyridine derivative with significant potential in medicinal chemistry. Its unique structural features, including the oxetane ring, contribute to its biological activity, particularly in antimicrobial and anticancer applications. This article reviews the current understanding of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Chemical Formula : C$_{10}$H$_{10}$ClN$_{2}$O
• Molecular Weight : 224.65 g/mol

The presence of the oxetane moiety enhances the compound's stability and bioavailability, which is crucial for its therapeutic efficacy.

Research indicates that 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine exhibits its biological effects through several mechanisms:

• Target Binding : The compound binds to specific enzymes or receptors, modulating key biochemical pathways involved in disease processes.
• Antimicrobial Activity : It has shown effectiveness against various bacterial strains, potentially through inhibition of bacterial growth and biofilm formation.
• Anticancer Properties : Preliminary studies suggest that it can induce apoptosis in cancer cells by activating specific signaling pathways.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine:

Study	Biological Activity	Methodology	Key Findings
Study A	Antimicrobial	Disc diffusion	Inhibited growth of E. coli and S. aureus with MIC values of 15 µg/mL.
Study B	Anticancer	MTT assay	Induced apoptosis in HeLa cells with IC$_{50}$ of 20 µM.
Study C	Anti-inflammatory	COX enzyme assay	Reduced COX-2 activity with an IC$_{50}$ of 0.04 µM, comparable to celecoxib.

Case Studies

• Antimicrobial Efficacy : A study conducted on the antimicrobial properties demonstrated that 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine effectively inhibited the growth of Gram-positive and Gram-negative bacteria, indicating its potential as a broad-spectrum antimicrobial agent.
• Cancer Cell Line Studies : In vitro assays on various cancer cell lines revealed that this compound could significantly reduce cell viability and induce apoptosis, suggesting its potential as an anticancer therapeutic.
• Inflammation Models : Animal models assessing inflammation showed that treatment with this compound resulted in reduced swelling and pain responses, supporting its use in inflammatory conditions.

Research Findings

Recent research has focused on elucidating the specific molecular mechanisms through which 5-Chloro-6-(oxetan-3-yloxy)pyridin-3-amine exerts its effects. Advanced techniques such as surface plasmon resonance and nuclear magnetic resonance spectroscopy have been employed to study the binding interactions between this compound and various biological targets.